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Compound of Interest

Compound Name: Cyclobutanone

Cat. No.: B123998

Physical Properties of Cyclobutanone: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
cyclobutanone, specifically its boiling point and density. The information herein is compiled for
use by researchers, scientists, and professionals in drug development who require accurate
physical data and standardized experimental protocols.

Core Physical Properties

Cyclobutanone, with the molecular formula (CH2)3CO, is a four-membered cyclic ketone. It
exists as a colorless, volatile liquid at room temperature.[1] Accurate knowledge of its physical
properties, such as boiling point and density, is crucial for its application in organic synthesis
and as a building block in the development of novel pharmaceutical compounds.

Data Presentation

The following table summarizes the reported values for the boiling point and density of
cyclobutanone from various sources. It is important to note the temperature at which density
measurements were taken, as this property is temperature-dependent.
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Physical Property Value Conditions
N ) at standard atmospheric
Boiling Point 99 °C
pressure

at standard atmospheric
99.75°C

pressure[1]
Density 0.9547 g/cm3 at 0 °C[1]
0.938 g/mL at 25 °C[2][3][4]
0.930 g/mL Not specified
0.93 g/mL Not specified[5]

Experimental Protocols

The determination of the boiling point and density of a liquid compound like cyclobutanone
requires precise and standardized experimental procedures. The following sections detail
common methodologies for these measurements.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[2] Several methods can be employed, with the choice often depending on the
quantity of the sample available.

1. Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable for small sample volumes (less than 0.5 mL).[3]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating oil (e.g., mineral oil), and a heat source.

e Procedure:

o A small amount of cyclobutanone is placed in the small test tube.
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o A capillary tube, sealed at one end, is inverted and placed into the cyclobutanone
sample.

o The test tube assembly is attached to a thermometer and placed in a Thiele tube
containing heating oil, ensuring the sample is immersed.

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.

o Heating is then discontinued. The boiling point is the temperature at which the liquid just
begins to enter the capillary tube as it cools.[3]

2. Simple Distillation Method

For larger sample volumes (at least 5 mL), a simple distillation setup can be used to determine
the boiling point.[2][3]

o Apparatus: Distilling flask, condenser, receiving flask, thermometer, heating mantle, and
boiling chips.

e Procedure:
o The cyclobutanone sample and a few boiling chips are placed in the distilling flask.

o The distillation apparatus is assembled, with the thermometer bulb positioned just below
the side arm of the distilling flask to accurately measure the temperature of the vapor.

o The flask is heated, and the liquid is brought to a boil.

o The temperature is recorded when the vapor temperature stabilizes, and a steady rate of
distillation is observed. This stable temperature is the boiling point. It is also advisable to
record the barometric pressure.[2]

Determination of Density
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Density is defined as the mass per unit volume of a substance.[6] For liquids, this can be
determined using several methods.

1. Pycnometry (Density Bottle Method)
This is a highly accurate method for determining the density of liquids.

o Apparatus: Pycnometer (a glass flask with a close-fitting ground glass stopper with a
capillary tube through it), analytical balance, and a constant temperature bath.

e Procedure:

[¢]

The mass of the clean, dry pycnometer is accurately determined.

o The pycnometer is filled with distilled water of a known density at a specific temperature
and weighed to determine the volume of the pycnometer.

o The pycnometer is then emptied, dried, and filled with cyclobutanone.

o The filled pycnometer is brought to the desired temperature in a constant temperature
bath, ensuring the liquid level is at the capillary mark.

o The mass of the pycnometer filled with cyclobutanone is measured.

o The density of cyclobutanone is calculated using the formula: Density = (Mass of
cyclobutanone) / (Volume of pycnometer)

2. Digital Density Meter (Oscillating U-tube Method)

This is a modern and rapid method for density determination, as described in ASTM D4052.[6]
[71[8]

o Apparatus: Digital density meter with an oscillating U-tube.

e Procedure:

o A small volume of the cyclobutanone sample is injected into the oscillating U-tube of the
density meter.
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o The instrument measures the change in the oscillation frequency of the tube caused by
the mass of the sample.

o The density is then calculated by the instrument based on its calibration data. This method
is fast, requires a small sample volume, and provides high accuracy.[6]

Logical Relationships of Physical Properties

The physical properties of a compound are intrinsically linked to its molecular structure and the
intermolecular forces present. The following diagram illustrates the relationship between the
key physical properties of cyclobutanone discussed in this guide.

Relationship of Cyclobutanone's Physical Properties

Influencing Factors
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Caption: Logical flow from influencing factors to physical properties and their experimental
determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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